N1-([2,3'-bifuran]-5-ylmethyl)-N2-(1-phenylethyl)oxalamide
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Description
N1-([2,3'-bifuran]-5-ylmethyl)-N2-(1-phenylethyl)oxalamide is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
Oxalamide derivatives, including structures similar to N1-([2,3'-bifuran]-5-ylmethyl)-N2-(1-phenylethyl)oxalamide, have been reported to enhance catalytic activities in various chemical reactions. For example, the use of N,N'-bisoxalamides has been shown to significantly promote the Cu-catalyzed N-arylation of anilines and cyclic secondary amines, demonstrating the potential of these compounds in facilitating complex synthesis processes through catalysis (Bhunia, Ma, & Kumar, 2017).
Material Science
In material science, oxalamide compounds are explored for their role in modifying and improving the properties of materials. For instance, N1,N1ʹ-(ethane-1,2-diyl)bis(N2-phenyloxalamide) (OXA) has been studied for its nucleating effects on poly(l-lactic acid) (PLLA), significantly influencing the crystallization behavior of PLLA/OXA samples under specific thermal and shear conditions. This research suggests the potential of oxalamide derivatives in developing materials with tailored crystallization properties for advanced applications (Shen, Ma, Yu, Dong, & Chen, 2016).
Synthetic Chemistry
In synthetic chemistry, the flexibility and reactivity of oxalamide derivatives allow for the development of novel synthetic methodologies. A study demonstrates the use of copper-catalyzed coupling reactions of (hetero)aryl chlorides and amides facilitated by oxalamide catalysts, highlighting the utility of these compounds in constructing complex molecules. This approach opens avenues for the synthesis of diverse organic compounds with potential pharmaceutical applications (De, Yin, & Ma, 2017).
Properties
IUPAC Name |
N-[[5-(furan-3-yl)furan-2-yl]methyl]-N'-(1-phenylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4/c1-13(14-5-3-2-4-6-14)21-19(23)18(22)20-11-16-7-8-17(25-16)15-9-10-24-12-15/h2-10,12-13H,11H2,1H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOAOTQUYZQMAJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2=CC=C(O2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.